Cas no 63195-22-2 ( )

• Product Name: &nbsp
• CAS No: 63195-22-2
• MF: C₁₅H₁₆N₄
• MW: 252.314342498779
• CID: 959129
• PubChem ID: 325427
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-7-[(4-methylphenyl)methyl]-2H-pyrazolo[3,4-d]pyridazine
• NSC-294162
• NSC294162
• 63195-22-2
• DTXSID70315355
•  

• Inchi： 1S/C15H16N4/c1-9-4-6-12(7-5-9)8-13-15-14(10(2)16-18-13)11(3)17-19-15/h4-7H,8H2,1-3H3,(H,17,19)
• InChI Key： PWRBBJVHJPTSQB-UHFFFAOYSA-N
• SMILES： N1C(C)=C2C(C)=NN=C(CC3C=CC(C)=CC=3)C2=N1

Computed Properties

• Exact Mass: 252.13768
• Monoisotopic Mass: 252.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46